Cas no 868153-93-9 ((2E)-N-(2-benzoylphenyl)-3-(furan-2-yl)prop-2-enamide)

• Product Name: (2E)-N-(2-benzoylphenyl)-3-(furan-2-yl)prop-2-enamide
• CAS No: 868153-93-9
• MF: C₂₀H₁₅NO₃
• MW: 317.338005304337
• CID: 5845606
• PubChem ID: 2146449
• Update Time: 2025-10-28

(2E)-N-(2-benzoylphenyl)-3-(furan-2-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (E)-N-(2-benzoylphenyl)-3-(furan-2-yl)prop-2-enamide
• SR-01000014698
• (E)-N-(2-benzoylphenyl)-3-(furan-2-yl)acrylamide
• (2E)-3-(furan-2-yl)-N-[2-(phenylcarbonyl)phenyl]prop-2-enamide
• 868153-93-9
• F1736-0519
• SR-01000014698-1
• STK952877
• (2E)-N-(2-benzoylphenyl)-3-(furan-2-yl)prop-2-enamide
• AKOS002205398
• HMS1654M18

• Inchi： 1S/C20H15NO3/c22-19(13-12-16-9-6-14-24-16)21-18-11-5-4-10-17(18)20(23)15-7-2-1-3-8-15/h1-14H,(H,21,22)/b13-12+
• InChI Key： YZPKNAYHNUIJKL-OUKQBFOZSA-N
• SMILES： C(NC1=CC=CC=C1C(=O)C1=CC=CC=C1)(=O)/C=C/C1=CC=CO1

Computed Properties

• Exact Mass: 317.10519334g/mol
• Monoisotopic Mass: 317.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 468
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 59.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones